Cas no 240800-52-6 (5-Chloro-2,4-dibromooctafluoropentanonitrile)

• Product Name: 5-Chloro-2,4-dibromooctafluoropentanonitrile
• CAS No: 240800-52-6
• MF: C₆Br₂ClF₈N
• MW: 433.319127082825
• MDL: MFCD08461581
• CID: 245636
• PubChem ID: 2773503
• Update Time: 2025-06-14

5-Chloro-2,4-dibromooctafluoropentanonitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,3,5-dibromo-6-chloro-2,2,3,4,4,5,6,6-octafluoro-
• 2,4-DibroMo-5-chlorooctafluoropentanonitrile
• 2,4-Dibromo-5-chlorooctafluoro-pentanonitrile
• 3,5-Dibromo-6-chloro-2,2,3,4,4,5,6,6-octafluorohexanenitrile
• 240800-52-6
• 5-Chloro-2,4-dibromooctafluoropentanonitrile
• 3,5-Dibromo-6-chlorooctafluoropentanonitrile
• 3,5-Dibromo-6-chlorooctafluorohexanonitrile
• MFCD08461581
• Perfluoro-6-chloro-3,5-dibromohexanenitrile 97%

• MDL： MFCD08461581
• Inchi： 1S/C6Br2ClF8N/c7-3(12,2(10,11)1-18)5(14,15)4(8,13)6(9,16)17
• InChI Key： LEALPJJULCBRTE-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Cl)(C(C(C(C#N)(F)F)(F)Br)(F)F)F

Computed Properties

• Exact Mass: 430.7958
• Monoisotopic Mass: 430.79583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 5-Chloro-2,4-dibromooctafluoropentanonitrile

Recent Advances in the Study of 5-Chloro-2,4-dibromooctafluoropentanonitrile (CAS: 240800-52-6)

5-Chloro-2,4-dibromooctafluoropentanonitrile (CAS: 240800-52-6) is a highly fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogenated and fluorinated structure, has shown promising potential in various applications, including as a building block for pharmaceuticals, agrochemicals, and advanced materials. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense research interest.

The synthesis of 5-Chloro-2,4-dibromooctafluoropentanonitrile has been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach that significantly reduces the use of hazardous reagents while maintaining high yields. This advancement not only improves the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In terms of reactivity, 5-Chloro-2,4-dibromooctafluoropentanonitrile has been explored as a versatile intermediate in the construction of complex fluorinated molecules. Its ability to undergo nucleophilic substitution reactions with a variety of nucleophiles has been leveraged to create diverse libraries of fluorinated compounds. A recent study in Organic Letters highlighted its utility in the synthesis of fluorinated heterocycles, which are of particular interest in drug discovery due to their enhanced metabolic stability and bioavailability.

The biological activities of 5-Chloro-2,4-dibromooctafluoropentanonitrile and its derivatives have also been investigated. Preliminary in vitro studies suggest that certain derivatives exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that a series of compounds derived from 5-Chloro-2,4-dibromooctafluoropentanonitrile showed significant activity against cyclooxygenase-2 (COX-2), a key target in the development of anti-inflammatory drugs. These findings open new avenues for the development of novel anti-inflammatory agents.

Despite these promising developments, challenges remain in the widespread application of 5-Chloro-2,4-dibromooctafluoropentanonitrile. Issues such as the compound's stability under physiological conditions and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the pharmacokinetic properties of its derivatives to enhance their therapeutic potential.

In conclusion, 5-Chloro-2,4-dibromooctafluoropentanonitrile (CAS: 240800-52-6) represents a valuable scaffold in chemical biology and medicinal chemistry. Recent advancements in its synthesis, reactivity, and biological evaluation underscore its potential as a key player in the development of next-generation fluorinated pharmaceuticals. Future research will likely focus on expanding its applications and addressing the current limitations to fully realize its potential in drug discovery and beyond.